Cas no 2171464-27-8 (1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexanecarbonyl}azetidine-2-carboxylic acid)

• Product Name: 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexanecarbonyl}azetidine-2-carboxylic acid
• CAS No: 2171464-27-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5602888
• PubChem ID: 165810420
• Update Time: 2025-05-28

1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexanecarbonyl}azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1519336
• 1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexanecarbonyl}azetidine-2-carboxylic acid
• 2171464-27-8
• 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexanecarbonyl}azetidine-2-carboxylic acid

• Inchi： 1S/C27H30N2O5/c30-24(31)23-12-15-29(23)25(32)27(13-6-1-7-14-27)17-28-26(33)34-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,22-23H,1,6-7,12-17H2,(H,28,33)(H,30,31)
• InChI Key： OBKQYTYMHWTDEQ-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCC1)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexanecarbonyl}azetidine-2-carboxylic acid

Comprehensive Overview of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexanecarbonyl}azetidine-2-carboxylic acid (CAS No. 2171464-27-8)

The compound 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexanecarbonyl}azetidine-2-carboxylic acid (CAS No. 2171464-27-8) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an azetidine-2-carboxylic acid moiety, makes it a valuable building block for drug discovery and peptide chemistry.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on peptide-based therapeutics, driven by advancements in biotechnology and the growing interest in targeted drug delivery systems. The compound’s CAS No. 2171464-27-8 is often searched in conjunction with terms like "Fmoc-azetidine derivatives", "peptide coupling reagents", and "cyclohexane-based scaffolds", reflecting its relevance in modern medicinal chemistry.

The structural complexity of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexanecarbonyl}azetidine-2-carboxylic acid offers unique advantages in conformational studies and bioactivity optimization. Its cyclohexane ring provides rigidity, while the azetidine component introduces a constrained four-membered ring, which is increasingly explored for its potential to enhance metabolic stability and receptor binding affinity. These properties align with current trends in fragment-based drug design (FBDD) and small-molecule inhibitors development.

From a synthetic perspective, the compound’s Fmoc group is pivotal for orthogonal protection strategies, enabling selective deprotection during multi-step synthesis. This feature is particularly valuable in the production of complex peptides and bioconjugates, where precision and yield are paramount. Laboratories specializing in high-throughput screening (HTS) and combinatorial chemistry frequently utilize such derivatives to accelerate lead compound identification.

Beyond its synthetic utility, 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexanecarbonyl}azetidine-2-carboxylic acid has garnered attention in academic research for its potential role in enzyme inhibition and protease targeting. The azetidine-2-carboxylic acid fragment, a non-proteinogenic amino acid, is known to mimic proline in biological systems, making it a promising candidate for structure-activity relationship (SAR) studies. This aligns with the broader scientific community’s focus on allosteric modulators and protein-protein interaction inhibitors.

In summary, CAS No. 2171464-27-8 represents a versatile and scientifically significant compound at the intersection of peptide chemistry and drug development. Its applications span from bench-scale research to industrial-scale production, addressing key challenges in molecular design and therapeutic innovation. As the field of precision medicine evolves, derivatives like this will continue to play a pivotal role in shaping the future of bioactive molecules.